Cas no 1186663-61-5 (Methyl 2-amino-5-fluoro-4-(1H-pyrazol-1-yl)benzoate)

• Product Name: Methyl 2-amino-5-fluoro-4-(1H-pyrazol-1-yl)benzoate
• CAS No: 1186663-61-5
• MF: C₁₁H₁₀FN₃O₂
• MW: 235.214405536652
• MDL: MFCD11656805
• CID: 1056092
• PubChem ID: 56972829
• Update Time: 2025-05-19

Methyl 2-amino-5-fluoro-4-(1H-pyrazol-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-5-fluoro-4-(1H-pyrazol-1-yl)benzoate
• 2-amino-5-fluoro-4-(1H-pyrazol-1-yl)Benzoic acid methyl ester
• Methyl 2-Amino-5-fluoro-4-(1-pyrazolyl)benzoate
• methyl 2-amino-5-fluoro-4-pyrazol-1-ylbenzoate
• AKOS022183699
• CS-0441903
• SY004879
• DB-014492
• METHYL2-AMINO-5-FLUORO-4-(1H-PYRAZOL-1-YL)BENZOATE
• AC3128
• MFCD11656805
• 1186663-61-5

• MDL： MFCD11656805
• Inchi： 1S/C11H10FN3O2/c1-17-11(16)7-5-8(12)10(6-9(7)13)15-4-2-3-14-15/h2-6H,13H2,1H3
• InChI Key： RNIRMXZVDHZZSY-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)OC)=C(C=C1N1C=CC=N1)N

Computed Properties

• Exact Mass: 235.07570473g/mol
• Monoisotopic Mass: 235.07570473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Methyl 2-amino-5-fluoro-4-(1H-pyrazol-1-yl)benzoate

Comprehensive Overview of Methyl 2-amino-5-fluoro-4-(1H-pyrazol-1-yl)benzoate (CAS No. 1186663-61-5)

Methyl 2-amino-5-fluoro-4-(1H-pyrazol-1-yl)benzoate (CAS No. 1186663-61-5) is a fluorinated benzoate derivative with a pyrazole moiety, which has garnered significant attention in pharmaceutical and agrochemical research. This compound is characterized by its unique molecular structure, combining a fluoro substituent and a pyrazole ring, making it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in Methyl 2-amino-5-fluoro-4-(1H-pyrazol-1-yl)benzoate is driven by its structural features, which align with current trends in small-molecule drug design. The fluoro group enhances metabolic stability and bioavailability, while the pyrazole ring contributes to binding affinity with biological targets. These attributes make it a valuable scaffold for addressing challenges in precision medicine and targeted therapy, topics highly searched in academic and industrial circles.

From a synthetic perspective, CAS No. 1186663-61-5 is often utilized in cross-coupling reactions and heterocyclic transformations. Its compatibility with modern green chemistry protocols, such as microwave-assisted synthesis and catalyst-free reactions, has also been investigated. This aligns with the global push for sustainable chemical processes, a hot topic in both scientific literature and regulatory discussions.

Analytical studies of Methyl 2-amino-5-fluoro-4-(1H-pyrazol-1-yl)benzoate typically employ advanced techniques like HPLC-MS and NMR spectroscopy, ensuring high purity and precise characterization. These methods are critical for quality control in pharmaceutical manufacturing, another area of frequent search queries among professionals. The compound’s stability under various conditions has also been a focus, particularly for applications requiring long shelf-life formulations.

In the context of drug discovery, this compound’s potential as a building block for bioactive molecules is noteworthy. Recent publications highlight its role in generating libraries of compounds for high-throughput screening, a technique widely discussed in AI-driven drug development forums. Its structural flexibility allows for modifications that can optimize pharmacokinetic properties, a key concern in modern medicinal chemistry.

Beyond pharmaceuticals, CAS No. 1186663-61-5 has applications in material science, particularly in the design of fluorinated polymers with enhanced thermal stability. This intersects with searches on advanced materials for electronics and coatings, reflecting broader industrial interest. The compound’s fluorescence properties have also been explored, linking it to sensor development and imaging technologies.

Regulatory and safety profiles of Methyl 2-amino-5-fluoro-4-(1H-pyrazol-1-yl)benzoate are well-documented, with studies confirming its compatibility with standard handling protocols. This is crucial for laboratories adhering to GLP and GMP guidelines, frequently searched terms in quality assurance contexts. The compound’s environmental impact has been assessed under REACH frameworks, ensuring compliance with global chemical safety standards.

In summary, Methyl 2-amino-5-fluoro-4-(1H-pyrazol-1-yl)benzoate (CAS No. 1186663-61-5) represents a multifaceted chemical entity with broad relevance in cutting-edge research. Its integration into drug discovery pipelines, sustainable chemistry, and material innovation underscores its importance in addressing contemporary scientific and industrial challenges.